Cas no 1259479-72-5 (5-Amino-3-methyl-2-(perfluorophenyl)pyridine)

• Product Name: 5-Amino-3-methyl-2-(perfluorophenyl)pyridine
• CAS No: 1259479-72-5
• MF: C₁₂H₇F₅N₂
• MW: 274.189399957657
• CID: 4929619
• Update Time: 2025-08-03

5-Amino-3-methyl-2-(perfluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-methyl-2-(perfluorophenyl)pyridine

• Inchi： 1S/C12H7F5N2/c1-4-2-5(18)3-19-12(4)6-7(13)9(15)11(17)10(16)8(6)14/h2-3H,18H2,1H3
• InChI Key： NMWUOIWLOLGJMJ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(C)=CC(=CN=1)N)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 303
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-3-methyl-2-(perfluorophenyl)pyridine

Recent Advances in the Study of 5-Amino-3-methyl-2-(perfluorophenyl)pyridine (CAS: 1259479-72-5)

The compound 5-Amino-3-methyl-2-(perfluorophenyl)pyridine (CAS: 1259479-72-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of 5-Amino-3-methyl-2-(perfluorophenyl)pyridine as a key intermediate in the synthesis of novel heterocyclic compounds. Its perfluorophenyl group and amino functionality make it a versatile building block for the development of pharmaceuticals, particularly in the areas of anti-inflammatory and antimicrobial agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy in inhibiting specific enzymatic pathways associated with inflammatory responses, suggesting its potential as a lead compound for further optimization.

In addition to its biological activity, the compound's chemical properties have been extensively investigated. A recent publication in Organic Letters (2024) detailed a novel synthetic route for 5-Amino-3-methyl-2-(perfluorophenyl)pyridine, which offers improved yield and scalability compared to traditional methods. This advancement is particularly significant for industrial-scale production, addressing previous challenges related to cost and efficiency.

Further research has explored the compound's potential in targeted drug delivery systems. A study in Advanced Drug Delivery Reviews (2023) investigated its use as a functional moiety in nanoparticle-based carriers, demonstrating enhanced stability and targeted release profiles. These findings open new avenues for the development of precision medicine approaches, particularly in oncology and infectious diseases.

The safety profile and pharmacokinetic properties of 5-Amino-3-methyl-2-(perfluorophenyl)pyridine have also been subjects of recent investigation. Preliminary in vitro and in vivo studies, as reported in Toxicology and Applied Pharmacology (2024), indicate favorable metabolic stability and low cytotoxicity, supporting its potential for further preclinical development. However, researchers emphasize the need for additional studies to fully characterize its long-term safety and efficacy.

Looking forward, the unique properties of 5-Amino-3-methyl-2-(perfluorophenyl)pyridine position it as a promising candidate for multiple therapeutic applications. Current research efforts are focusing on structure-activity relationship studies to optimize its biological activity and on developing more efficient synthetic methodologies. The compound's versatility and the growing body of positive research findings suggest it will remain an important focus of chemical biology and pharmaceutical research in the coming years.